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CAS No.: 2922675-91-8

Cat. No.: B12383523

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CC-3240 is a novel, potent, and selective molecular glue degrader targeting

Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CaMKK2). This document provides

an in-depth technical guide summarizing the initial safety and pharmacological profile of CC-
3240 based on available preclinical data. The information presented herein is intended to

inform researchers, scientists, and drug development professionals on the core characteristics

of this compound. Quantitative data are presented in structured tables, and key mechanistic

pathways are visualized to facilitate a comprehensive understanding.

Introduction
CC-3240 is an optimized molecular glue degrader that hijacks the ubiquitin-proteasome system

to induce the targeted degradation of CaMKK2.[1] By promoting the formation of a ternary

complex between CaMKK2 and an E3 ubiquitin ligase, CC-3240 facilitates the ubiquitination

and subsequent proteasomal degradation of the kinase. This mechanism of action offers a

distinct pharmacological approach compared to traditional kinase inhibition.
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Quantitative Pharmacological Data
The following tables summarize the key in vitro and in vivo pharmacological parameters of CC-
3240 based on preclinical studies.

Table 1: In Vitro Potency and Efficacy
Parameter Cell Line Value Reference

Binding Affinity (IC₅₀) - 9 nM [1]

Degradation (DC₅₀)
ePL-CaMKK2-

expressing HEK-293T
0.29 µM [2][3]

THP1 100 nM [1]

Max Degradation

(Dₘₐₓ)

ePL-CaMKK2-

expressing HEK-293T
84% [2][3]

THP1 92% [1]

Table 2: In Vivo Pharmacokinetics in C57BL/6 Mice (10
mg/kg, s.c.)

Parameter Value Reference

Time to Max Concentration

(tₘₐₓ)
0.5 hours [2][3][4]

Bioavailability 100% [2][3][4]

Area Under the Curve (AUC₂₄) 39.9 h·µM [2][3][4]

Mechanism of Action: CaMKK2 Degradation
CC-3240 functions as a molecular glue, inducing the proximity of CaMKK2 to an E3 ubiquitin

ligase, leading to the ubiquitination and subsequent degradation of CaMKK2 by the

proteasome. This targeted protein depletion results in the modulation of downstream signaling

pathways.
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Mechanism of CC-3240 Action
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Mechanism of CC-3240 induced CaMKK2 degradation.
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Preclinical Safety and Toxicology
In Vivo Observations
In a study utilizing an orthotopic E0771 syngeneic triple-negative breast cancer tumor model,

treatment with CC-3240 at a dose of 10 mg/kg daily for 10 days did not result in significant

changes in myeloid cell composition or tumor growth inhibition.[3][4]

A notable finding from preclinical studies is the effect of CaMKK2 degraders, including CC-
3240, on natural killer (NK) cell viability. Unlike CaMKK2 inhibitors which did not affect NK cell

viability, the degraders were observed to decrease it.[2][3][4] In contrast, both inhibitors and

degraders of CaMKK2 were found to increase CD8+ T-cell proliferation and reduce the

migratory capacity and metastatic potential of mammary tumors.[2][3][4]

Available Safety Data
A Safety Data Sheet (SDS) for CC-3240 indicates that no data is currently available for acute

toxicity (oral, dermal, inhalation), skin corrosion/irritation, serious eye damage/irritation,

respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, or reproductive toxicity.

[5] The SDS provides standard handling and first-aid procedures for a chemical substance of

unknown toxicity.[5]

Experimental Protocols
Detailed experimental protocols for the safety and toxicology studies of CC-3240 are not

publicly available in the reviewed literature. The provided data is based on abstracts and

summaries from scientific conferences. The following outlines a generalized workflow for the in

vivo study mentioned.
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General In Vivo Efficacy and Safety Workflow
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Generalized workflow for in vivo assessment.

Conclusion
The initial preclinical data for CC-3240, a CaMKK2 molecular glue degrader, demonstrates

potent in vitro degradation of its target and favorable in vivo pharmacokinetic properties in

mice. While it shows promise in modulating immune cell responses, particularly by increasing

CD8+ T-cell proliferation, a decrease in NK cell viability has been noted. Comprehensive

toxicology studies are not yet publicly available, which will be critical for a full safety
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assessment and further clinical development. The information provided in this document serves

as a foundational guide for researchers and professionals in the field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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